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Compound of Interest

Compound Name: 3,5-Dinitropyridine-2,6-diamine

Cat. No.: B1332154 Get Quote

A comprehensive comparison of the sensitivity of CL-20, HMX, and TNT to impact, friction, and

electrostatic discharge is presented below. Despite a thorough literature search, experimental

sensitivity data for ANPyO (3-amino-4-nitraminopyridine-1-oxide) was not available at the time

of this publication. Therefore, a direct comparison with ANPyO cannot be provided.

This guide offers a comparative analysis of the sensitivity characteristics of three widely

recognized energetic materials: 2,4,6,8,10,12-hexanitro-2,4,6,8,10,12-hexaazaisowurtzitane

(CL-20), octogen (HMX), and 2,4,6-trinitrotoluene (TNT). The sensitivity of an energetic

material to external stimuli such as impact, friction, and electrostatic discharge (ESD) is a

critical parameter for assessing its safety in handling, processing, and storage. The data

presented herein is compiled from various experimental studies and is intended to provide

researchers, scientists, and drug development professionals with a concise and objective

comparison.

Quantitative Sensitivity Data
The sensitivity of energetic materials can vary depending on several factors, including crystal

form, particle size, and the specific experimental apparatus and procedure used. The following

table summarizes representative quantitative data for the impact, friction, and electrostatic

discharge sensitivity of CL-20, HMX, and TNT.
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Energetic Material
Impact Sensitivity
(H₅₀, cm)

Friction Sensitivity
(N)

Electrostatic
Discharge (ESD)
Sensitivity (J)

ANPyO Data Not Available Data Not Available Data Not Available

CL-20 15 - 33[1][2] 90 - 120[2] 0.1 - 0.8[3]

HMX 25 - 54[4][5] 120 - 353[5][6] 0.2 - 1.0[7]

TNT 100 - 154[8][9] > 360[10] 0.56 - 7.5[9]

Note: Higher H₅₀ values indicate lower impact sensitivity. Higher friction sensitivity values (in

Newtons) indicate lower sensitivity. Lower ESD values indicate higher sensitivity. The ranges

provided reflect the variability reported in the literature.

Experimental Protocols
The following are generalized methodologies for the key sensitivity experiments cited in this

guide. Specific parameters may vary between different laboratories and standards.

Impact Sensitivity Testing
Impact sensitivity is typically determined using a drop-weight impact tester, such as the

Bruceton or BAM (Bundesanstalt für Materialforschung) apparatus.[11] The test measures the

height from which a standard weight must be dropped to cause a reaction (e.g., explosion,

decomposition, or charring) in 50% of the trials (H₅₀).

General Procedure:

A small, precisely weighed sample of the energetic material (typically 20-40 mg) is placed on

a hardened steel anvil.

A striker is placed on top of the sample.

A standard weight (e.g., 2.5 kg or 5 kg) is dropped from a predetermined height onto the

striker.

The outcome (reaction or no reaction) is observed.
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The "up-and-down" or Bruceton method is often employed, where the drop height for the

subsequent test is increased after a "no-go" and decreased after a "go" to converge on the

50% initiation height.[11]

The H₅₀ value is calculated statistically from a series of trials.

Friction Sensitivity Testing
Friction sensitivity is assessed by subjecting the material to a frictional force between two

surfaces. The BAM friction apparatus is a commonly used instrument for this purpose.

General Procedure:

A small amount of the test material is spread on a porcelain plate.

A porcelain peg is placed on the sample, and a specified load is applied to the peg.

The porcelain plate is then moved back and forth under the stationary peg for a set distance

and speed.

The test is repeated with varying loads until the lowest load that causes a reaction (e.g.,

crackling, smoke, or explosion) in at least one out of six trials is determined.[12]

Electrostatic Discharge (ESD) Sensitivity Testing
ESD sensitivity testing evaluates the susceptibility of an energetic material to initiation by an

electrical spark.

General Procedure:

A sample of the material is placed in a holder between two electrodes.

A capacitor of known capacitance is charged to a specific voltage.

The capacitor is then discharged through the sample, creating a spark.

The energy of the spark is calculated using the formula E = 0.5 * C * V², where E is the

energy in Joules, C is the capacitance in Farads, and V is the voltage in Volts.
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The test is performed at various energy levels to determine the minimum energy required to

cause initiation.[13]

Visualization of Sensitivity Comparison
The following diagram provides a qualitative comparison of the relative sensitivity of CL-20,

HMX, and TNT based on the available data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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